Cas no 2549028-16-0 (4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole)

• Product Name: 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole
• CAS No: 2549028-16-0
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5313966
• PubChem ID: 154583853
• Update Time: 2025-11-01

4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2549028-16-0
• F6677-2389
• AKOS039918566
• 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole

• Inchi： 1S/C18H23N3O2S/c1-14-9-19-20(10-14)11-15-12-21(13-15)24(22,23)18-7-6-16-4-2-3-5-17(16)8-18/h6-10,15H,2-5,11-13H2,1H3
• InChI Key： CLZKKAYXDKMGTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(N1CC(CN2C=C(C)C=N2)C1)(=O)=O

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole

Introduction to 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole (CAS No. 2549028-16-0)

4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole (CAS No. 2549028-16-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole core, a tetrahydronaphthalene sulfonamide moiety, and a methyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, analgesic, and antipyretic properties. The presence of the tetrahydronaphthalene sulfonamide group adds to the compound's hydrophobicity and can influence its binding affinity to specific protein targets. The methyl substituent on the pyrazole ring can modulate the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in these conditions, potentially offering new avenues for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole to key enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The results indicated that the compound exhibits high selectivity and potency towards these targets, suggesting its potential as a lead molecule for further optimization.

Another area of interest is the compound's anti-inflammatory properties. In vitro studies have demonstrated that 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole has also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development.

In conclusion, 4-methyl-1-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]methyl}-1H-pyrazole (CAS No. 2549028-16-0) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the arsenal of treatments for neurodegenerative diseases and inflammatory disorders.